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Compound of Interest

Compound Name: UK-371804 hydrochloride

Cat. No.: B2613968

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UK-371804 hydrochloride is a potent and selective inhibitor of urokinase-type plasminogen

activator (uPA).[1][2][3][4] It demonstrates high affinity for uPA with an inhibition constant (Ki) of

10 nM.[1][2][3][4][5][6] This compound exhibits significant selectivity, being 4,000-fold more

selective for uPA over tissue plasminogen activator (tPA) and 2,700-fold over plasmin.[1][2][4]

[6] These characteristics make UK-371804 a valuable tool for investigating the physiological

and pathological roles of uPA, particularly in areas such as cancer metastasis, angiogenesis,

and wound healing.

Physicochemical and Pharmacokinetic Properties
A summary of the key properties of UK-371804 hydrochloride is provided below.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Signaling Pathway
UK-371804 acts by directly inhibiting the enzymatic activity of urokinase-type plasminogen

activator (uPA). uPA is a serine protease that plays a critical role in the conversion of the

zymogen plasminogen into the active protease plasmin. Plasmin, in turn, is a broad-spectrum

protease that degrades various components of the extracellular matrix (ECM) and activates

matrix metalloproteinases (MMPs). This cascade is crucial for tissue remodeling, cell migration,

and invasion. By inhibiting uPA, UK-371804 effectively blocks this entire downstream pathway.

Caption: The uPA signaling pathway and the inhibitory action of UK-371804.

Preparation of Stock Solutions
Proper preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. The following table summarizes the solubility of UK-371804
hydrochloride in common laboratory solvents.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of UK-371804
hydrochloride in DMSO.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for preparing a UK-371804 hydrochloride stock solution.

Materials:

UK-371804 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of UK-371804 hydrochloride powder in a

suitable container. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.22

mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder. For 4.22

mg, add 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly to dissolve the compound. If necessary, use an

ultrasonic bath to aid dissolution.[5] Ensure that the solution is clear and free of particulates

before use.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in microcentrifuge tubes.[1][5] Store the aliquots at -20°C for

short-term storage (up to 1 year) or at -80°C for long-term storage (up to 2 years).[5]

Experimental Protocols
In Vitro uPA Inhibition Assay
This protocol provides a general framework for assessing the inhibitory activity of UK-371804
hydrochloride against uPA in a cell-free system using a chromogenic substrate.

Materials:

Human urokinase-type plasminogen activator (uPA)

Chromogenic uPA substrate (e.g., S-2444)

Assay buffer (e.g., Tris-HCl, pH 8.5)

UK-371804 hydrochloride stock solution (e.g., 10 mM in DMSO)
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96-well microplate

Microplate reader

Procedure:

Prepare Reagents:

Dilute the uPA enzyme to the desired working concentration in assay buffer.

Prepare a series of dilutions of UK-371804 hydrochloride from the stock solution in

assay buffer. Include a vehicle control (DMSO) without the inhibitor.

Prepare the chromogenic substrate solution in assay buffer according to the

manufacturer's instructions.

Assay Protocol:

Add a defined volume of the diluted UK-371804 or vehicle control to each well of the 96-

well plate.

Add the diluted uPA enzyme to each well and incubate for a pre-determined time (e.g., 15

minutes) at room temperature to allow for inhibitor binding.

Initiate the reaction by adding the chromogenic substrate to each well.

Immediately begin monitoring the change in absorbance at the appropriate wavelength

(e.g., 405 nm for S-2444) over time using a microplate reader.

Data Analysis:

Calculate the rate of reaction (V) for each concentration of the inhibitor.

Plot the reaction rate as a function of the inhibitor concentration.

Determine the IC₅₀ value by fitting the data to a suitable dose-response curve.

Cell Invasion Assay (Boyden Chamber)
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This protocol outlines the use of UK-371804 hydrochloride to investigate its effect on cancer

cell invasion through a basement membrane extract (BME)-coated transwell insert.

Materials:

Cancer cell line known to express uPA (e.g., MDA-MB-231)

Transwell inserts with a porous membrane (e.g., 8 µm pore size)

Basement Membrane Extract (BME) (e.g., Matrigel)

Cell culture medium (with and without serum)

UK-371804 hydrochloride stock solution

Cotton swabs

Staining solution (e.g., Crystal Violet)

Microscope

Procedure:

Prepare Transwell Inserts: Coat the upper surface of the transwell inserts with a thin layer of

BME and allow it to solidify.

Cell Seeding:

Harvest and resuspend the cancer cells in serum-free medium.

Treat the cells with various concentrations of UK-371804 hydrochloride or a vehicle

control for a specified pre-incubation time.

Seed the treated cells into the upper chamber of the BME-coated transwell inserts.

Invasion:

Add serum-containing medium (as a chemoattractant) to the lower chamber.
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Incubate the plate for a sufficient period (e.g., 24-48 hours) to allow for cell invasion.

Quantification:

After incubation, remove the non-invading cells from the upper surface of the membrane

with a cotton swab.

Fix and stain the invading cells on the lower surface of the membrane with Crystal Violet.

Elute the stain and measure the absorbance, or count the number of stained cells in

multiple fields of view under a microscope.

Data Analysis:

Compare the number of invading cells in the UK-371804-treated groups to the vehicle

control group to determine the effect of the inhibitor on cell invasion.

Storage and Stability
Proper storage is essential to maintain the activity of UK-371804 hydrochloride.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles,

which can lead to degradation of the compound.[1][5] For in vivo experiments, it is advisable to

prepare fresh working solutions daily.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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